Cas no 1707369-96-7 (3-Chloro-1-(tetrahydro-furan-2-yl)-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile)

• Product Name: 3-Chloro-1-(tetrahydro-furan-2-yl)-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile
• CAS No: 1707369-96-7
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 5181380
• Update Time: 2025-06-08

3-Chloro-1-(tetrahydro-furan-2-yl)-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(tetrahydro-furan-2-yl)-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile

• Inchi： 1S/C13H13ClN2O/c14-13-10(7-15)8-3-1-4-9(8)12(16-13)11-5-2-6-17-11/h11H,1-6H2
• InChI Key： DHGOTVHAAADQEC-UHFFFAOYSA-N
• SMILES： C1(C2CCCO2)=NC(Cl)=C(C#N)C2CCCC1=2

Additional information on 3-Chloro-1-(tetrahydro-furan-2-yl)-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile

Research Brief on 3-Chloro-1-(tetrahydro-furan-2-yl)-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile (CAS: 1707369-96-7)

3-Chloro-1-(tetrahydro-furan-2-yl)-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile (CAS: 1707369-96-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound features a unique pyrindine core fused with a tetrahydrofuran moiety, making it a promising scaffold for drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

The compound's structural complexity and functional groups, such as the chloro and cyano substituents, contribute to its reactivity and versatility in chemical transformations. Researchers have utilized 1707369-96-7 as a building block in the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics. Its ability to interact with diverse biological targets has been demonstrated in several in vitro and in vivo studies, highlighting its potential in precision medicine.

Recent advancements in synthetic methodologies have enabled the efficient production of 1707369-96-7 with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic route involving a key cyclization step catalyzed by palladium, which significantly improved the scalability of the compound. This breakthrough has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

In preclinical studies, derivatives of 1707369-96-7 have shown potent inhibitory activity against specific protein kinases implicated in cancer progression. For instance, a derivative bearing an additional sulfonamide group exhibited nanomolar IC50 values against EGFR and HER2 kinases, suggesting its potential as a dual kinase inhibitor. These findings were corroborated by molecular docking studies, which revealed favorable binding interactions within the ATP-binding pockets of the target kinases.

Beyond oncology, 1707369-96-7 has also been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1707369-96-7-based compounds. Issues such as metabolic stability and oral bioavailability are currently being addressed through medicinal chemistry strategies, including prodrug approaches and formulation optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 3-Chloro-1-(tetrahydro-furan-2-yl)-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile (1707369-96-7) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research aims to further elucidate its therapeutic potential and overcome existing limitations, paving the way for its eventual clinical development.